Cas no 1556533-32-4 (2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine)

• Product Name: 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine
• CAS No: 1556533-32-4
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5180919
• PubChem ID: 75525354
• Update Time: 2025-10-24

2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine
• 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine

• Inchi： 1S/C12H17NOS/c1-9-12(7-8-14-9)13-10-3-5-11(15-2)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： YPKZGXUVBNHNLL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NC1CCOC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6

Additional information on 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine

Comprehensive Overview of 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1556533-32-4)

2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1556533-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxolan-3-amine core and methylsulfanyl substituent, exhibits promising potential in various applications. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and selectivity. The presence of the methylsulfanyl group contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine has surged, driven by advancements in drug discovery and material science. This compound's CAS No. 1556533-32-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its potential applications span from pharmaceutical intermediates to agrochemical formulations, aligning with global trends toward sustainable and efficient chemical solutions. The compound's stability and reactivity profile make it a candidate for further exploration in targeted drug delivery systems and catalysis.

The synthesis of 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are optimized to achieve high yields and purity, critical for industrial-scale production. Researchers are also investigating greener synthetic routes, such as microwave-assisted synthesis, to reduce environmental impact. The compound's methylsulfanyl moiety is particularly noteworthy, as it can influence both the pharmacokinetics and pharmacodynamics of derived molecules, a topic of interest in medicinal chemistry.

From an SEO perspective, keywords like "2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine uses", "CAS 1556533-32-4 suppliers", and "oxolan-3-amine derivatives" are highly searched, indicating strong market interest. Users often seek information on its safety data, synthetic protocols, and commercial availability. Addressing these queries with accurate, detailed content can enhance visibility and engagement. Additionally, the compound's potential role in green chemistry and biodegradable materials aligns with current sustainability trends, making it a focal point for eco-conscious industries.

In conclusion, 2-methyl-N-4-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1556533-32-4) represents a versatile and innovative compound with broad applicability. Its unique structural features and functional groups open doors to advancements in drug development, material science, and beyond. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.